Cas no 1040659-30-0 (N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040659-30-0
• MF: C₂₆H₂₂N₄OS
• MW: 438.544084072113
• CID: 5385789
• Update Time: 2025-07-09

N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-Dimethylphenyl)-2-[[2-(1-naphthalenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio]acetamide
• N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C26H22N4OS/c1-17-10-11-18(2)22(14-17)28-25(31)16-32-26-24-15-23(29-30(24)13-12-27-26)21-9-5-7-19-6-3-4-8-20(19)21/h3-15H,16H2,1-2H3,(H,28,31)
• InChI Key： APDJWIIDPFYOKP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1=NC=CN2N=C(C3=C4C(C=CC=C4)=CC=C3)C=C12

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Introduction to N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide, with the CAS number 1040659-30-0, represents a fascinating compound in the realm of chemical biology. This intricate molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The compound's molecular architecture, characterized by a combination of aromatic rings and heterocyclic systems, suggests a rich chemical space for interaction with biological targets.

The naphthalen-1-yl moiety in the compound's structure is particularly noteworthy. Naphthalene derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this group in N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide likely contributes to its pharmacological potential. Recent studies have highlighted the importance of naphthalene-based compounds in the development of novel therapeutic agents, particularly those targeting complex diseases.

The core structure of this compound includes a pyrazolo[1,5-a]pyrazine scaffold, which is a class of heterocycles known for their broad spectrum of biological activities. Pyrazolo[1,5-a]pyrazines have been extensively studied for their roles in enzyme inhibition, receptor binding, and other pharmacological interactions. The sulfanyl group attached to the pyrazine ring further enhances the compound's potential for biological activity by introducing a polar and reactive site that can interact with biological targets.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are crucial steps. The use of advanced synthetic techniques has enabled researchers to construct intricate molecular frameworks like N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide with high precision. These techniques often involve multi-step reactions and careful optimization to achieve the desired product with high yield and purity.

The pharmaceutical industry has seen a growing interest in molecules that combine multiple pharmacophoric elements within a single structure. This approach can lead to compounds with enhanced potency and reduced side effects. N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide exemplifies this trend by integrating several key structural features that are known to contribute to biological activity.

Recent research has also focused on understanding the mechanisms of action of these complex molecules. Computational methods, such as molecular docking and quantum mechanics simulations, have become indispensable tools in this endeavor. These methods allow researchers to predict how a molecule might interact with biological targets at the atomic level. By understanding these interactions, scientists can design more effective drugs with targeted therapeutic effects.

The development of novel synthetic routes for complex molecules like N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is an ongoing area of research. Innovations in synthetic chemistry have enabled the construction of increasingly complex structures with greater efficiency and sustainability. These advancements are crucial for meeting the demand for new therapeutic agents in an era where drug resistance and complex diseases pose significant challenges.

The potential applications of N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in chemical biology and drug discovery. By studying this compound and its derivatives, scientists can gain insights into fundamental biological processes and develop new strategies for treating various diseases.

In conclusion, N-(2,5-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is a remarkable compound that exemplifies the intersection of chemistry and biology. Its intricate structure and potential applications make it a subject of great interest in both academic research and industrial drug development. As our understanding of complex molecules continues to grow, so too does our ability to harness their potential for improving human health.